Cas no 1346942-57-1 (4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine)
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine
- EN300-1149072
- AKOS012202916
- 1346942-57-1
-
- Inchi: 1S/C10H17N3O/c1-2-8-9(12-13-10(8)11)7-3-5-14-6-4-7/h7H,2-6H2,1H3,(H3,11,12,13)
- InChI Key: DCHKOOOTFJCCQW-UHFFFAOYSA-N
- SMILES: O1CCC(C2=C(C(N)=NN2)CC)CC1
Computed Properties
- Exact Mass: 195.137162174g/mol
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.9Ų
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1149072-0.05g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 0.05g |
$587.0 | 2023-10-25 | |
| Enamine | EN300-1149072-0.1g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 0.1g |
$615.0 | 2023-10-25 | |
| Enamine | EN300-1149072-0.25g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 0.25g |
$642.0 | 2023-10-25 | |
| Enamine | EN300-1149072-0.5g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 0.5g |
$671.0 | 2023-10-25 | |
| Enamine | EN300-1149072-1.0g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 1g |
$884.0 | 2023-05-24 | ||
| Enamine | EN300-1149072-2.5g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 2.5g |
$1370.0 | 2023-10-25 | |
| Enamine | EN300-1149072-5.0g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 5g |
$2566.0 | 2023-05-24 | ||
| Enamine | EN300-1149072-10.0g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 10g |
$3807.0 | 2023-05-24 | ||
| Enamine | EN300-1149072-1g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 1g |
$699.0 | 2023-10-25 | |
| Enamine | EN300-1149072-5g |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine |
1346942-57-1 | 95% | 5g |
$2028.0 | 2023-10-25 |
4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine
Professional Introduction to Compound with CAS No. 1346942-57-1 and Product Name: 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine
The compound with CAS No. 1346942-57-1 and the product name 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyrazole core linked to an ethyl group and an oxane ring, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrazole moiety is well-known for its versatility in drug design, often serving as a key pharmacophore in various therapeutic agents. The integration of an oxane ring introduces additional functional flexibility, enabling diverse chemical modifications that can enhance biological activity.
In recent years, the exploration of 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine has been driven by its promising role in the development of novel therapeutic agents. The compound's structure allows for selective interactions with biological targets, making it a valuable scaffold for drug discovery. Specifically, the pyrazole ring is known to exhibit inhibitory effects on various enzymes and receptors, which are critical in modulating physiological processes. The presence of the ethyl and oxane substituents further refines its pharmacokinetic profile, potentially improving solubility and bioavailability.
One of the most compelling aspects of 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit significant activity against a range of diseases, including inflammatory disorders and infectious diseases. The oxane ring, in particular, has been identified as a key structural element that can enhance binding affinity to biological targets. This feature has led to its incorporation into several lead compounds that are currently undergoing preclinical evaluation.
The synthesis of 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine represents a testament to the progress in synthetic organic chemistry. The methodological approaches developed for its preparation have set new standards for constructing complex heterocyclic molecules. These advancements not only facilitate the production of this compound but also provide insights into synthetic strategies that can be applied to other structurally related molecules. The efficiency and scalability of these synthetic routes are crucial for translating laboratory discoveries into viable pharmaceuticals.
From a medicinal chemistry perspective, 4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine offers a rich platform for structure-based drug design. Its ability to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. Furthermore, the compound's unique structural features provide opportunities for modulating its pharmacological properties through rational chemical modifications. This flexibility is essential for optimizing drug candidates during the early stages of development.
The pharmacological profile of 4-ethyl-3-(oxan-4-ylyl)-1H-pyrazol5-am ine is further supported by computational studies that predict its binding interactions with target proteins. These studies have revealed that the compound can effectively occupy binding pockets in enzymes and receptors relevant to various diseases. Such insights are invaluable for guiding the design of next-generation derivatives with enhanced potency and selectivity. The integration of computational modeling with experimental validation has become a cornerstone of modern drug discovery, and compounds like 4ethyl3(oxan 4 yl) 1H pyrazol 5 am ine exemplify this synergistic approach.
Recent advancements in biotechnology have also highlighted the potential applications of 4ethyl3(oxan 4 yl) 1H pyrazol 5 am ine in personalized medicine. By leveraging genomics and proteomics data, researchers are identifying specific patient populations who may benefit most from this compound. Such targeted therapies represent a significant shift from traditional one-size-fits-all approaches, offering personalized treatment options that are more effective and less likely to cause adverse reactions.
The regulatory landscape for novel pharmaceuticals continues to evolve, emphasizing safety and efficacy through rigorous testing protocols. 4ethyl3(oxan 4 yl) 1H pyrazol 5 am ine is currently undergoing preclinical studies to evaluate its safety profile and therapeutic potential. These studies are critical for ensuring that the compound meets regulatory standards before advancing to human trials. The results from these evaluations will provide valuable data for regulatory agencies, facilitating faster approval processes for promising new drugs.
In conclusion,CAS No1346942 -57 -1andthe productname "4ethyl3(oxan -41yl) -1Hpyrazol -5amine" representa significant contributiontothe fieldof pharmaceutical chemistry Their unique structural featuresand potential applicationsinmedicinal chemistry make them promising candidatesfor future therapeutic agents As research continues todiscoverscientific breakthroughs these compounds will play an increasingly important roleinaddressing global health challenges
1346942-57-1 (4-ethyl-3-(oxan-4-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)